Cas no 838882-01-2 (5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole)

• Product Name: 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
• CAS No: 838882-01-2
• MF: C₁₅H₁₁BrN₂O
• MW: 315.164642572403
• CID: 6783469
• PubChem ID: 2987261
• Update Time: 2025-06-09

5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• HMS1624A14
• DTXSID00388118
• 5-benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
• AKOS000617565
• CS-0360704
• STK251057
• NCGC00336361-01
• SR-01000302490
• 838882-01-2
• CCG-130175
• 1003221-10-0
• SR-01000302490-1
• AB01330350-02
• 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole

• Inchi： 1S/C15H11BrN2O/c16-13-8-4-7-12(10-13)15-17-14(19-18-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key： AAJZSQXNWXQMSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 314.00548g/mol
• Monoisotopic Mass: 314.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole (CAS No. 838882-01-2)

The compound 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole (CAS No. 838882-01-2) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core, substituted with a benzyl group at the 5-position and a 3-bromophenyl moiety at the 3-position. This structure imparts unique chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The presence of the bromine atom enhances its reactivity, enabling further functionalization for diverse synthetic pathways.

In recent years, the demand for heterocyclic compounds like 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for designing enzyme inhibitors or receptor modulators. The 1,2,4-oxadiazole ring is known for its metabolic stability and bioisosteric properties, often serving as a replacement for carboxylic acids or amides in medicinal chemistry. This has led to increased searches for "oxadiazole derivatives in drug design" and "CAS 838882-01-2 applications" across scientific databases.

From a synthetic chemistry perspective, the 3-bromophenyl group in CAS 838882-01-2 offers a handle for cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing complex molecular architectures. This aligns with the growing trend of "C-C bond formation strategies" and "bromoarene reactivity" in organic synthesis forums. The compound's crystalline nature also makes it suitable for X-ray diffraction studies, contributing to the "crystal engineering" niche—a hot topic in materials science communities.

Environmental and regulatory considerations are increasingly shaping the discourse around specialty chemicals. While 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole is not classified as hazardous under major regulatory frameworks, its brominated component warrants attention in "green chemistry" discussions. Innovations in solvent-free synthesis or catalytic bromination methods are frequently explored to minimize ecological footprints—a concern reflected in queries like "sustainable bromo-compound synthesis."

The commercial availability of CAS 838882-01-2 through chemical suppliers has further propelled its adoption in high-throughput screening libraries. Its lipophilic profile, calculated logP values, and hydrogen-bonding capacity are often analyzed in "ADMET prediction tools," a recurring theme in computational chemistry circles. Additionally, the benzyl group's role in enhancing blood-brain barrier permeability has sparked interest in "CNS-targeting molecules," linking this compound to neurodegenerative disease research.

In material science, the π-conjugated system of 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole suggests potential applications in organic electronics. Its ability to participate in charge-transfer complexes resonates with searches for "small-molecule semiconductors" and "OLED precursor compounds." The bromine atom's heavy-atom effect could also be exploited in "phosphorescent materials," a trending subtopic in photophysics research.

Analytical characterization of this compound typically involves NMR (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis—techniques commonly searched alongside "oxadiazole characterization protocols." The bromine isotope pattern in mass spectra serves as a distinctive fingerprint, a detail often highlighted in "halogenated compound identification" guides.

Future directions for 838882-01-2 research may explore its structure-activity relationships (SAR) through systematic derivatization, a methodology dominating "medicinal chemistry optimization" literature. The compound's privileged structure status—a term frequently appearing in kinase inhibitor studies—positions it as a valuable building block for fragment-based drug discovery campaigns.